Cas no 51703-58-3 (a-Amino-benzeneacetamide Hydrochloride)

• Product Name: a-Amino-benzeneacetamide Hydrochloride
• CAS No: 51703-58-3
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 1090332
• PubChem ID: 13139648
• Update Time: 2025-04-23

a-Amino-benzeneacetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-phenylacetamide hydrochloride
• SCHEMBL1137431
• CS-0251931
• BCA70358
• F79140
• alpha-Amino-benzeneacetamide HCl
• H-D-Phg-nh2 hydrochloride
• a-Amino-benzeneacetamide HCl
• AKOS015958980
• 51703-58-3
• 2-amino-2-phenylacetamide;hydrochloride
• EN300-56863
• 2-amino-2-phenylacetamidehydrochloride
• a-Amino-benzeneacetamide Hydrochloride

• MDL： MFCD14705630
• Inchi： 1S/C8H10N2O.ClH/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7H,9H2,(H2,10,11);1H
• InChI Key： LXOAFHGMXCFTOU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on a-Amino-benzeneacetamide Hydrochloride

2-Amino-2-phenylacetamide Hydrochloride (CAS No. 51703-58-3): Properties, Applications, and Market Insights

2-Amino-2-phenylacetamide hydrochloride (CAS No. 51703-58-3) is a white to off-white crystalline powder widely used in pharmaceutical and biochemical research. This compound, also known as phenylglycinamide hydrochloride, has gained attention due to its versatile applications in drug synthesis and organic chemistry. With a molecular formula of C8H10N2O·HCl and a molecular weight of 186.64 g/mol, it serves as a crucial intermediate in the production of various therapeutic agents.

The chemical properties of 2-amino-2-phenylacetamide HCl make it particularly valuable in medicinal chemistry. It exhibits good solubility in water and polar organic solvents, which enhances its utility in laboratory settings. Researchers frequently employ this compound in the synthesis of peptide mimetics and chiral auxiliaries, owing to its stable crystalline structure and predictable reactivity patterns. Recent studies have explored its potential in developing novel CNS-active compounds, aligning with current pharmaceutical trends targeting neurological disorders.

In pharmaceutical applications, 2-phenylglycinamide hydrochloride serves as a building block for antibiotics and antiviral drugs. Its structural features allow for easy modification, making it ideal for creating derivatives with enhanced bioactivity. The compound's amino acid-like structure contributes to its importance in designing prodrug formulations, a hot topic in drug delivery optimization. Pharmaceutical companies are increasingly interested in this material as they develop next-generation medications with improved pharmacokinetic profiles.

The global market for 2-amino-2-phenylacetamide HCl has shown steady growth, driven by rising demand from the pharmaceutical and research sectors. Manufacturers have responded by improving production processes to ensure high purity grades (typically >98%) suitable for sensitive applications. Current industry discussions focus on sustainable synthesis methods for such intermediates, reflecting the growing emphasis on green chemistry principles in fine chemical production.

Quality control of CAS 51703-58-3 involves rigorous testing including HPLC analysis, melting point determination, and residual solvent screening. These measures ensure batch-to-batch consistency for research and industrial use. Storage recommendations typically suggest keeping the material in cool, dry conditions away from light to maintain stability over extended periods.

Recent scientific literature highlights innovative uses of 2-amino-2-phenylacetamide hydrochloride in asymmetric synthesis and catalyst development. Its chiral center makes it valuable for creating enantiomerically pure compounds, addressing the pharmaceutical industry's need for stereoselective syntheses. These applications position the compound as relevant to current discussions about precision medicine and targeted therapies.

Safety considerations for handling phenylglycinamide HCl follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during manipulation. The compound's safety profile contributes to its widespread use in academic and industrial settings.

Future research directions for 2-amino-2-phenylacetamide hydrochloride may explore its potential in developing bioconjugates and diagnostic agents, areas experiencing significant growth in medical research. The compound's versatility ensures its continued importance as pharmaceutical science advances toward more sophisticated molecular designs.

For researchers sourcing CAS No. 51703-58-3, verification of supplier credentials and analytical certificates remains crucial. The market offers various packaging options from milligram quantities for laboratory use to kilogram-scale supplies for industrial applications, accommodating diverse user needs across the chemical and pharmaceutical sectors.